5-[(4-bromo-2-thienyl)methylene]-3-(2-fluorobenzyl)-2,4-imidazolidinedione

• IUPAC Name: (5E)-5-[(4-bromothiophen-2-yl)methylidene]-3-[(2-fluorophenyl)methyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C15H10BrFN2O2S/c16-10-5-11(22-8-10)6-13-14(20)19(15(21)18-13)7-9-3-1-2-4-12(9)17/h1-6,8H,7H2,(H,18,21)/b13-6+
• InChI Key: GLXNRCASKYLIKP-AWNIVKPZSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C(=O)C(=CC3=CC(=CS3)Br)NC2=O)F
• Isomeric SMILES: C1=CC=C(C(=C1)CN2C(=O)/C(=C\C3=CC(=CS3)Br)/NC2=O)F
• Molecular Formula: C15H10BrFN2O2S
• Molecular Weight: 381.2 g/mol

Description

5-[(4-bromo-2-thienyl)methylene]-3-(2-fluorobenzyl)-2,4-imidazolidinedione, also known as BTD-001, is a novel compound that has been synthesized and studied for its potential pharmacological applications.

Mechanism of Action

The mechanism of action of 5-[(4-bromo-2-thienyl)methylene]-3-(2-fluorobenzyl)-2,4-imidazolidinedione is not fully understood, but it is believed to involve the inhibition of specific enzymes involved in cancer cell growth and proliferation. 5-[(4-bromo-2-thienyl)methylene]-3-(2-fluorobenzyl)-2,4-imidazolidinedione has been shown to inhibit the activity of thymidylate synthase, an enzyme involved in DNA synthesis. It has also been shown to inhibit the activity of dihydrofolate reductase, an enzyme involved in folate metabolism.
Biochemical and Physiological Effects
5-[(4-bromo-2-thienyl)methylene]-3-(2-fluorobenzyl)-2,4-imidazolidinedione has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit cell migration and invasion, which are important processes in cancer metastasis. 5-[(4-bromo-2-thienyl)methylene]-3-(2-fluorobenzyl)-2,4-imidazolidinedione has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of 5-[(4-bromo-2-thienyl)methylene]-3-(2-fluorobenzyl)-2,4-imidazolidinedione is its potent antiproliferative activity against various cancer cell lines. This makes it a promising candidate for further development as an anticancer agent. However, one limitation of 5-[(4-bromo-2-thienyl)methylene]-3-(2-fluorobenzyl)-2,4-imidazolidinedione is its relatively low solubility in water, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 5-[(4-bromo-2-thienyl)methylene]-3-(2-fluorobenzyl)-2,4-imidazolidinedione. One area of interest is the development of more water-soluble derivatives of 5-[(4-bromo-2-thienyl)methylene]-3-(2-fluorobenzyl)-2,4-imidazolidinedione, which may improve its bioavailability and efficacy in vivo. Another area of interest is the study of the pharmacokinetics and pharmacodynamics of 5-[(4-bromo-2-thienyl)methylene]-3-(2-fluorobenzyl)-2,4-imidazolidinedione, which may provide insight into its potential clinical applications. Finally, further research is needed to elucidate the mechanism of action of 5-[(4-bromo-2-thienyl)methylene]-3-(2-fluorobenzyl)-2,4-imidazolidinedione, which may lead to the development of more targeted and effective anticancer therapies.

Synthesis Methods

5-[(4-bromo-2-thienyl)methylene]-3-(2-fluorobenzyl)-2,4-imidazolidinedione is synthesized through a multistep process that involves the reaction of 2-thiophenecarboxaldehyde with malononitrile, followed by the reaction with 2-fluorobenzyl bromide and 5-amino-1,3-dimethyluracil. The final product is obtained through the reaction with bromine in acetic acid.

Scientific Research Applications

5-[(4-bromo-2-thienyl)methylene]-3-(2-fluorobenzyl)-2,4-imidazolidinedione has been studied for its potential pharmacological applications, particularly as an anticancer agent. It has been shown to have potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer. 5-[(4-bromo-2-thienyl)methylene]-3-(2-fluorobenzyl)-2,4-imidazolidinedione has also been studied for its potential as an antimicrobial agent, with promising results against both Gram-positive and Gram-negative bacteria.